Cas no 97748-75-9 (Uridine, 2'-azido-2'-deoxy-5-methyl-)

Uridine, 2'-azido-2'-deoxy-5-methyl- structure
97748-75-9 structure
Product Name:Uridine, 2'-azido-2'-deoxy-5-methyl-
CAS No:97748-75-9
MF:C10H13N5O5
MW:283.240721464157
CID:750904
PubChem ID:70700658
Update Time:2024-03-01

Uridine, 2'-azido-2'-deoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Uridine, 2'-azido-2'-deoxy-5-methyl-
    • 2′-Azido-2′-deoxy-5-methyluridine (ACI)
    • 2′-Deoxy-2′-azidoribothymidine
    • Inchi: 1S/C10H13N5O5/c1-4-2-15(10(19)12-8(4)18)9-6(13-14-11)7(17)5(3-16)20-9/h2,5-7,9,16-17H,3H2,1H3,(H,12,18,19)/t5-,6-,7-,9-/m1/s1
    • InChI Key: JEIPQKWFUIEONT-JXOAFFINSA-N
    • SMILES: N([C@@H]1[C@H](O)[C@@H](CO)O[C@H]1N1C=C(C)C(=O)NC1=O)=[N+]=[N-]

Computed Properties

  • Exact Mass: 283.09166853g/mol
  • Monoisotopic Mass: 283.09166853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 114Ų

Uridine, 2'-azido-2'-deoxy-5-methyl- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Dimethylformamide ;  9 h, 150 °C
1.1 Reagents: Sodium azide Solvents: Dimethylformamide
Reference
Cu(I)-Catalyzed Efficient Synthesis of 2'-Triazolo-nucleoside ConjugatesSynthesis and evaluation of thymidine-5'-O-monophosphate analogues as inhibitors of Mycobacterium tuberculosis thymidylate kinase
Mathur, D.; et al Vanheusden, Veerle; et al, Journal of Heterocyclic Chemistry, 2015, 52(3), 701-710

Production Method 2

Reaction Conditions
1.1 Reagents: Diphenyl carbonate Catalysts: Sodium bicarbonate Solvents: Dimethylformamide ;  30 min, 130 °C
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ;  9 h, 150 °C
Reference
Cu(I)-Catalyzed Efficient Synthesis of 2'-Triazolo-nucleoside Conjugates
Mathur, D.; et al, Journal of Heterocyclic Chemistry, 2015, 52(3), 701-710

Uridine, 2'-azido-2'-deoxy-5-methyl- Raw materials

Uridine, 2'-azido-2'-deoxy-5-methyl- Preparation Products

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